Cas no 1806195-00-5 (Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806195-00-5
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4835027
• Update Time: 2025-05-23

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H8F5NO4/c1-19-6(17)3-4-2-5(20-10(13,14)15)8(18)7(16-4)9(11)12/h2,9,18H,3H2,1H3
• InChI Key： MWEYGWOSWHCNHW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(CC(=O)OC)=N1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

The compound Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806195-00-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyridine ring system, which is substituted with several functional groups, including a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and potential applications in drug design and synthesis.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates specific interactions in biological systems. The difluoromethyl group attached at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the trifluoromethoxy group at the 4-position enhances the molecule's lipophilicity and may play a role in modulating its pharmacokinetic properties. The hydroxyl group at the 3-position adds hydrophilic characteristics, potentially aiding in solubility and bioavailability.

Recent studies have highlighted the importance of such multifunctional molecules in medicinal chemistry. For instance, researchers have explored the potential of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate as a lead compound for developing novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a promising candidate for drug discovery efforts. Moreover, the presence of fluorinated groups in its structure aligns with current trends in pharmaceutical development, where fluorinated compounds are increasingly valued for their improved pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared through a series of carefully designed organic reactions. The construction of the pyridine ring often involves cyclization techniques, while the substitution patterns are achieved through nucleophilic aromatic substitution or other site-specific reactions. The introduction of fluorinated groups requires precise control to ensure high yields and product purity. Advanced synthetic methodologies, such as microwave-assisted synthesis or catalytic processes, have been employed to optimize the production of this compound.

The physical and chemical properties of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate have been extensively characterized using modern analytical techniques. Its melting point, solubility, and spectroscopic data (e.g., NMR and IR spectra) provide critical insights into its structural integrity and stability under various conditions. These properties are essential for understanding its behavior in different chemical environments and its potential for use in practical applications.

From an environmental perspective, the fate and transport of this compound in natural systems are areas of growing interest. Given its complex structure and functional groups, it is anticipated that this compound may undergo specific degradation pathways under environmental conditions. However, further research is needed to fully understand its ecological impact and ensure sustainable practices in its production and use.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806195-00-5) represents a cutting-edge molecule with significant potential in various scientific domains. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable tool for advancing our understanding of complex chemical systems and their applications in medicine and beyond.